Cas no 648882-67-1 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester
• CAS No: 648882-67-1
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 413530
• PubChem ID: 69939162
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester
• methyl 4-(4-cyanophenyl)-3-methylbenzoate
• SCHEMBL6924636
• 648882-67-1
• DTXSID60741548
• Methyl 4'-cyano-2-methyl[1,1'-biphenyl]-4-carboxylate

• Inchi： 1S/C16H13NO2/c1-11-9-14(16(18)19-2)7-8-15(11)13-5-3-12(10-17)4-6-13/h3-9H,1-2H3
• InChI Key： CSSRVXZHEKQJPC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2C=CC(C#N)=CC=2)=C(C)C=1)=O

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1Ų